Cas no 2680784-87-4 (4-(N-phenylacetamido)pyridine-3-carboxylic acid)

• Product Name: 4-(N-phenylacetamido)pyridine-3-carboxylic acid
• CAS No: 2680784-87-4
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 5652959
• PubChem ID: 165937399
• Update Time: 2025-09-25

4-(N-phenylacetamido)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280040
• 4-(N-phenylacetamido)pyridine-3-carboxylic acid
• 2680784-87-4

• Inchi： 1S/C14H12N2O3/c1-10(17)16(11-5-3-2-4-6-11)13-7-8-15-9-12(13)14(18)19/h2-9H,1H3,(H,18,19)
• InChI Key： RMHPXCSBLMLOFB-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C=CC=CC=1)C1C=CN=CC=1C(=O)O

Computed Properties

• Exact Mass: 256.08479225g/mol
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 4-(N-phenylacetamido)pyridine-3-carboxylic acid

Comprehensive Overview of 4-(N-phenylacetamido)pyridine-3-carboxylic acid (CAS No. 2680784-87-4): Properties, Applications, and Research Insights

4-(N-phenylacetamido)pyridine-3-carboxylic acid (CAS No. 2680784-87-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This pyridine-carboxylic acid derivative combines a phenylacetamido moiety with a carboxylic acid functional group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to participate in hydrogen bonding and metal coordination.

In recent years, the demand for heterocyclic compounds like 4-(N-phenylacetamido)pyridine-3-carboxylic acid has surged, driven by their relevance in developing small-molecule therapeutics and enzyme inhibitors. The compound’s CAS No. 2680784-87-4 is frequently searched in academic databases and patent filings, reflecting its importance in medicinal chemistry. A growing trend in AI-driven drug design has further highlighted its utility, as computational models predict its interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs).

The synthesis of 4-(N-phenylacetamido)pyridine-3-carboxylic acid typically involves multi-step organic reactions, including amide coupling and carboxylation. Its crystalline form and solubility profile (DMSO-soluble) make it suitable for high-throughput screening (HTS) assays. Notably, its logP value and hydrogen bond acceptors/donors align with Lipinski’s Rule of Five, a key metric in drug-likeness predictions. These properties have spurred investigations into its use for anti-inflammatory and antimicrobial applications, addressing global health challenges like antibiotic resistance.

From an industrial perspective, CAS No. 2680784-87-4 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to reduce waste and energy consumption, responding to regulatory pressures and the pharmaceutical industry’s carbon footprint. Additionally, its patent landscape reveals competitive activity, with claims covering derivatization methods and therapeutic formulations. This aligns with the broader shift toward personalized medicine, where tailored molecular scaffolds are critical.

Analytical characterization of 4-(N-phenylacetamido)pyridine-3-carboxylic acid employs techniques like NMR spectroscopy, HPLC purity analysis, and mass spectrometry. Stability studies under varying pH and temperature conditions are essential for ensuring its suitability in formulation development. The compound’s thermal degradation profile is also a topic of interest, particularly for applications requiring long shelf-life, such as bioconjugation or prodrug strategies.

Emerging trends in preclinical research suggest that modifications to the phenylacetamido or carboxylic acid groups could enhance bioavailability or target selectivity. For instance, ester prodrugs of this compound are being explored to improve membrane permeability. Such innovations resonate with the growing focus on oral drug delivery and bioavailability enhancement, frequently searched topics in pharmacokinetics forums.

In summary, 4-(N-phenylacetamido)pyridine-3-carboxylic acid (CAS No. 2680784-87-4) represents a promising scaffold at the intersection of drug discovery and material science. Its structural versatility, coupled with advancing synthetic and analytical technologies, positions it as a valuable candidate for addressing unmet medical needs and industrial challenges. Future research will likely explore its structure-activity relationships (SAR) and scalability, further solidifying its role in modern chemistry.